Cas no 713-46-2 (ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-)

• Product Name: ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-
• CAS No: 713-46-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD00020598
• CID: 862702
• PubChem ID: 12841
• Update Time: 2025-06-26

ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-
• 2-(4-tert-butylphenoxy)ethanol
• 2-[4-(1,1-Dimethylethyl)phenoxyl]ethanol
• &#946
• -(p-tert-Butylphenoxy)ethanol
• 2-(4-(1,1-Dimethylethyl)phenoxyl)ethanol
• 2-(p-tert-Butylphenoxy)ethanol
• 2-(p-tert-Butylphenyloxy)ethanol
• Ethanol, 2-(p-tert-butylphenoxy)-
• CS-0364549
• Ethanol, 2-(4-(1,1-dimethylethyl)phenoxy)-
• AI3-00033
• SCHEMBL270793
• EINECS 211-929-8
• 2-(4-TERT-BUTYLPHENOXY)ETHYL ALCOHOL
• 2-(4-(1,1-DIMETHYLETHYL)PHENOXY)ETHANOL
• 2-(4-tert-Butyl-phenoxy)-ethanol
• Ethanol,1-dimethylethyl)phenoxy]-
• 18249-20-2
• UNII-B9JO720PSH
• 2-(p-t-butylphenoxy)ethanol
• 2(3H)-Furanone, 3-acetyldihydro-5-methyl-
• 2-(4-(Tert-Butyl)-Phenoxy)-Ethanol
• MFCD00020598
• SB85152
• .BETA.-(4-TERT-BUTYLPHENOXY)ETHANOL
• B9JO720PSH
• NS00042465
• NSC 2176
• NSC-2176
• .beta.-(p-tert-Butylphenoxy)ethanol
• 2-(4-(TERT-BUTYL)PHENOXY)ETHANOL
• beta-(p-tert-Butylphenoxy)ethanol
• DTXSID80867577
• AKOS000296362
• 2-(4-tert-butylphenoxy)ethan-1-ol
• NSC2176
• 713-46-2
• 2-(4-(Tert-butyl)phenoxy)ethan-1-ol
• 2-[4-(1,1-Dimethylethyl)phenoxy]ethanol
• BETA-(4-TERT-BUTYLPHENOXY)ETHANOL
• G68207
• DTXCID00815752
• Ethanol, 2-(p-tert-butylphenoxy)-(8CI)

• MDL： MFCD00020598
• Inchi： 1S/C12H18O2/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-7,13H,8-9H2,1-3H3
• InChI Key： KGPFHDDLZCYWAO-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.35520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-

Ethanol, 2-[4-(1,1-Dimethylethyl)Phenoxy]: A Comprehensive Overview

Ethanol, 2-[4-(1,1-Dimethylethyl)Phenoxy], also known by its CAS No. 713-46-2, is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with an isopropyl group and a phenoxy ethanol moiety, making it a valuable molecule in the fields of pharmaceuticals, agriculture, and industrial chemistry.

Recent advancements in the study of CAS No. 713-46-2 have highlighted its potential as a novel intermediate in the synthesis of advanced materials. Researchers have explored its role in the development of biodegradable surfactants, which are increasingly sought after due to their environmental benefits. The compound's ability to form stable micelles in aqueous solutions has made it a promising candidate for use in drug delivery systems, where it can enhance the bioavailability of hydrophobic drugs.

The synthesis of Ethanol, 2-[4-(1,1-Dimethylethyl)Phenoxy] involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the isopropyl group is achieved through Friedel-Crafts alkylation, followed by etherification to attach the phenoxy group to ethanol. This process has been optimized in recent studies to improve yield and reduce reaction time, making it more feasible for large-scale production.

In terms of physical properties, CAS No. 713-46-2 exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate, which is advantageous for its application in aqueous-based formulations. The compound's stability under various environmental conditions has also been extensively studied, with findings indicating that it degrades slowly under UV light but remains stable in neutral pH environments.

The application of Ethanol, 2-[4-(1,1-Dimethylethyl)Phenoxy] extends beyond traditional chemical industries. Recent studies have explored its use as a plant growth regulator, where it has shown potential in enhancing crop yields by promoting root development and increasing resistance to abiotic stressors such as drought and salinity. This discovery has opened new avenues for sustainable agriculture practices.

Moreover, the compound has been investigated for its role in the formulation of personal care products, including shampoos and lotions. Its mild nature and ability to solubilize both hydrophilic and hydrophobic substances make it an ideal ingredient for these applications. Clinical trials have demonstrated that products containing this compound exhibit reduced skin irritation compared to conventional formulations.

Looking ahead, ongoing research into CAS No. 713-46-2 focuses on expanding its application in the field of nanotechnology. Scientists are exploring its potential as a stabilizing agent for nanoparticles used in targeted drug delivery systems. Early results suggest that it can effectively prevent nanoparticle aggregation while maintaining their structural integrity.

In conclusion, Ethanol, 2-[4-(1,1-Dimethylethyl)Phenoxy] (CAS No. 713-46-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and manufacturers alike. As new studies continue to uncover its potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.